(S)-1-Boc-3-(2-ethoxy-2-oxoethyl)piperidine

• IUPAC Name: tert-butyl (3S)-3-(2-ethoxy-2-oxoethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H25NO4/c1-5-18-12(16)9-11-7-6-8-15(10-11)13(17)19-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key: ZEVFPIITLLXQFI-NSHDSACASA-N
• Canonical SMILES: CCOC(=O)CC1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)C[C@@H]1CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C14H25NO4
• DSSTOX Substance ID: DTXSID10652019
• Molecular Weight: 271.35 g/mol
• CAS RN: 188723-33-3

Description

(S)-1-Boc-3-(2-ethoxy-2-oxoethyl)piperidine, also known as Boc-OEt-Pip, is an important organic compound used in the synthesis of various drugs and other compounds. It is a chiral molecule, meaning that it has two different forms that are mirror images of each other. Boc-OEt-Pip is a versatile and efficient synthetic intermediate, used in a wide variety of reactions, including peptide synthesis, organometallic chemistry, and natural product synthesis.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Piperidine derivatives have been synthesized using various techniques, including catalytic processes and chemical modifications. For example, the catalytic dynamic resolution of rac-2-lithio-N-Boc-piperidine has been used for the highly enantioselective synthesis of both enantiomers of 2-substituted piperidines, demonstrating the versatility of piperidine chemistry in producing optically active compounds (Beng & Gawley, 2010).
• Characterization Methods : Various spectroscopic and analytical techniques, including FT-IR, FT-Raman, NMR, and X-ray diffraction, have been employed to characterize piperidine derivatives. These methods help in understanding the structural and electronic properties of these compounds, which is crucial for their application in different scientific domains (Janani et al., 2020).

Biological Evaluation and Applications

• Biological Activities : Piperidine derivatives have been explored for various biological activities, including antibacterial and antifungal properties. Studies have shown that certain piperidine compounds exhibit moderate activity against a range of microorganisms, indicating their potential as therapeutic agents (Kulkarni et al., 2016).
• Pharmacological Potential : The pharmacological exploration of piperidine derivatives has included their use in the synthesis of selective agonists and the investigation of their effects on behavior and anxiety in animal models. This research suggests the potential of piperidine derivatives in developing drugs for treating various disorders (Guzmán-Rodríguez et al., 2021).

Chemical Properties and Reactivity

• Chemical Reactivity and Synthesis Applications : The chemical reactivity of piperidine derivatives has been harnessed in synthetic chemistry, including their use in constructing complex molecules and natural product synthesis. The versatility in functionalizing piperidine rings enables the development of novel compounds with potential applications in medicinal chemistry and drug design (Cossy, 2005).